Cas no 34761-82-5 (Benzenamine,3,5-dimethyl-4-nitro-)

• Product Name: Benzenamine,3,5-dimethyl-4-nitro-
• CAS No: 34761-82-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00156608
• CID: 305287
• PubChem ID: 36911
• Update Time: 2025-05-24

Benzenamine,3,5-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3,5-dimethyl-4-nitro-
• 3,5-dimethyl-4-nitroaniline
• 3,5-DIMETHYL-4-NITROBENZENAMINE
• CS-0316137
• A929612
• 3,5-dimethyl-4-nitro-aniline
• A822389
• RKYZUYQFTGLAOX-UHFFFAOYSA-N
• SCHEMBL487510
• AC8335
• AKOS006273324
• 3,5-Dimethyl-4-nitro-phenylamine
• 34761-82-5
• FT-0692012
• LS-12694
• MFCD00156608
• Benzenamine, 3,5-dimethyl-4-nitro-
• SY263087
• DTXSID80188315
• DB-356671
• aniline, 3,5-dimethyl-4-nitro-
• DTXCID10110806
• AE-562/43460419
• (3,5-dimethyl-4-nitrophenyl)amine
• ALBB-033442

• MDL： MFCD00156608
• Inchi： 1S/C8H10N2O2/c1-5-3-7(9)4-6(2)8(5)10(11)12/h3-4H,9H2,1-2H3
• InChI Key： RKYZUYQFTGLAOX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC(=CC=1C)N)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.22
• Boiling Point: 331.3°Cat760mmHg
• Flash Point: 154.2°C
• Refractive Index: 1.601
• PSA: 69.16

Additional information on Benzenamine,3,5-dimethyl-4-nitro-

Comprehensive Overview of Benzenamine,3,5-dimethyl-4-nitro- (CAS No. 34761-82-5): Properties, Applications, and Industry Insights

Benzenamine,3,5-dimethyl-4-nitro- (CAS No. 34761-82-5) is a specialized organic compound belonging to the nitroaniline family. Its molecular structure features a benzene ring substituted with methyl groups at the 3 and 5 positions and a nitro group at the 4 position. This configuration imparts unique chemical properties, making it valuable in synthetic chemistry and industrial applications. Researchers often refer to it by its systematic IUPAC name or synonyms like 3,5-Dimethyl-4-nitroaniline, highlighting its structural precision.

The compound’s thermal stability and solubility in organic solvents like ethanol and acetone have spurred interest in its use as an intermediate in dye synthesis and pharmaceutical manufacturing. Recent trends in sustainable chemistry have amplified searches for "eco-friendly nitroaniline derivatives" and "high-purity 3,5-dimethyl-4-nitroaniline suppliers," reflecting industry demand. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a critical factor for lab-scale and commercial applications.

In the context of material science, Benzenamine,3,5-dimethyl-4-nitro- has been explored for its potential in photoresist formulations and advanced polymer coatings. These applications align with growing interest in "smart materials" and "nanotechnology-compatible intermediates." Additionally, its role in agrochemical research has been noted, particularly in studies optimizing crop protection agents with reduced environmental impact.

Safety and handling protocols for CAS No. 34761-82-5 emphasize standard laboratory practices, including the use of personal protective equipment (PPE). While not classified as hazardous under typical conditions, proper storage away from strong oxidizers is recommended. This aligns with frequently searched terms like "safe handling of nitroaromatics" and "storage guidelines for dimethylnitroaniline," underscoring user concerns about operational safety.

The global market for nitroaniline derivatives is projected to grow, driven by demand from Asia-Pacific pharmaceutical and textile industries. Innovations in green chemistry are also shaping synthesis methods for compounds like 3,5-Dimethyl-4-nitroaniline, with patents focusing on catalytic reduction and waste-minimized processes. Such developments respond to queries like "sustainable production of nitroanilines" and "cost-effective aromatic amine synthesis."

In summary, Benzenamine,3,5-dimethyl-4-nitro- (CAS No. 34761-82-5) represents a versatile building block in modern chemistry. Its applications span from industrial dyes to cutting-edge material engineering, while evolving safety and sustainability practices address contemporary industry priorities. For researchers and manufacturers, understanding its properties and market dynamics is essential to leveraging its full potential.